(2-Isocyanatocyclopropyl)benzene

• IUPAC Name: (2-isocyanatocyclopropyl)benzene
• InChI: InChI=1S/C10H9NO/c12-7-11-10-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6H2
• InChI Key: DYUXVJAFBUZREW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1N=C=O)C2=CC=CC=C2
• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• CAS RN: 63006-15-5

Description

(2-Isocyanatocyclopropyl)benzene is a chemical compound with the molecular formula C10H9NO. It is a derivative of benzene, which is a cyclic hydrocarbon.

Molecular Structure Analysis

The molecular structure of (2-Isocyanatocyclopropyl)benzene consists of a benzene ring attached to a cyclopropyl group which is further attached to an isocyanate group. The average molecular mass is 159.185 Da.

Scientific Research Applications

Chemical Synthesis

. It’s a building block in the synthesis of more complex molecules. The isocyanate group (-NCO) is highly reactive, which makes it useful in the formation of various chemical bonds.

Radical Cyclization Studies

. The idea is to design the cyclised radical to undergo a rapid onward β-scission. .

Material Science

. Polyurethanes are versatile materials with applications ranging from flexible foams and elastomers to rigid plastics.

Safety and Hazard Research

. Therefore, it’s used in safety and hazard research to understand its effects and develop appropriate handling and disposal procedures.

Environmental Impact Studies

. Researchers study its behavior in the environment, its potential for bioaccumulation, and its effects on wildlife.

Future Directions

The future directions in the field of isocyanate compounds, including (2-Isocyanatocyclopropyl)benzene, involve the replacement of petrochemical polyols with bio-based polyols. This is due to environmental concerns about fossil-based isocyanates.

Mechanism of Action

Target of Action

It is known that benzene and its derivatives generally interact with various cellular components, including proteins and dna .

Mode of Action

(2-Isocyanatocyclopropyl)benzene, like other benzene derivatives, is likely to undergo electrophilic aromatic substitution reactions . The compound can interact with its targets through the formation of C-centered radicals, which can undergo a rapid onward β-scission . This interaction can lead to changes in the structure and function of the target molecules .

Biochemical Pathways

Benzene and its derivatives are known to influence various biochemical processes, including the generation of reactive oxygen species and the induction of oxidative stress .

Pharmacokinetics

It is known that benzene and its derivatives can be absorbed, distributed, metabolized, and excreted by the body . The compound’s ADME properties would significantly impact its bioavailability and overall biological effects.

Result of Action

Benzene and its derivatives are known to cause various cellular changes, including dna damage, cell death, and alterations in cellular signaling pathways .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of (2-Isocyanatocyclopropyl)benzene. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and reactivity . Furthermore, the compound’s effects can also be influenced by the individual’s exposure level and duration, as well as their metabolic and immune status .

Synthesis routes and methods

Procedure details

To a solution of 2-phenylcyclopropanecarboxylic acid (1.0 g, 6.17 mmol) in dry toluene (20 mL) was added triethylamine (934 mg, 9.26 mmol) and DPPA (2.0 g, 7.41 mmol) under N2, and the reaction mixture was refluxed for 3 h. The solution was concentrated to give (2-isocyanatocyclopropyl)benzene (800 mg), which was used for the next step without further purification.